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Compound of Interest

Compound Name: 2-Cyanoacetamide

Cat. No.: B1669375

Application Note & Protocols for Researchers

Introduction

2-Cyanoacetamide (CAA) is a highly versatile and reactive organic compound that serves as a
fundamental building block in the synthesis of a wide array of agrochemicals. Its structure,
featuring an active methylene group flanked by a nitrile and an amide, allows for diverse
chemical transformations, making it an invaluable precursor for constructing complex
heterocyclic systems with potent biological activities. This document provides an overview of
the application of 2-cyanoacetamide in the synthesis of fungicides and insecticides, complete
with quantitative efficacy data and detailed experimental protocols for researchers in crop
protection and development.

General Synthetic Pathways from 2-
Cyanoacetamide

The reactivity of 2-cyanoacetamide makes it a cornerstone in heterocyclic synthesis. The
active methylene group can readily participate in condensation reactions, particularly the
Knoevenagel condensation with aldehydes and ketones. The resulting a,3-unsaturated
products are primed for subsequent intramolecular cyclization reactions, often through a
Michael addition, to form various substituted pyridines, pyrimidines, and other heterocyclic
scaffolds essential for agrochemical activity.
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Starting Materials

Aldehydes / Ketones
B-Ketoesters
Other Reagents

2-Cyanoacetamide

Key Reactions
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Condensation

Multi-step
Synthesis
Cyclization / Annulation
(e.g., Michael Addition)
Agrochemic% Scaffolds
v
Thiophenes / Thienopyridines + Substituted Pyridines Cyanoacetamide Oximes
(Insecticides) (Insecticides, Fungicides) (Fungicides)
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2-Cyanoacetamide +
Ethylurea
1. Acylation
(e.g., Acetic Anhydride)
G—Cyanoacetyl-S—ethyIurea)

2. Nitrosation

(e.g., NaNO2, Acid)

2-Cyano-2-hydroxyimino-N-
(ethylcarbamoyl)acetamide
(Oxime Intermediate)

:

3. Methylation
(e.g., Dimethyl Sulfate)
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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